Cas no 1337838-04-6 (1-acetyl-7-nitro-1,2,3,4-tetrahydroquinolin-4-one)

• Product Name: 1-acetyl-7-nitro-1,2,3,4-tetrahydroquinolin-4-one
• CAS No: 1337838-04-6
• MF: C₁₁H₁₀N₂O₄
• MW: 234.208102703094
• MDL: MFCD29060493
• CID: 4589205
• PubChem ID: 121553544
• Update Time: 2025-06-09

1-acetyl-7-nitro-1,2,3,4-tetrahydroquinolin-4-one Chemical and Physical Properties

Names and Identifiers

• 4(1H)-Quinolinone, 1-acetyl-2,3-dihydro-7-nitro-
• 1-acetyl-7-nitro-1,2,3,4-tetrahydroquinolin-4-one

• MDL： MFCD29060493
• Inchi： 1S/C11H10N2O4/c1-7(14)12-5-4-11(15)9-3-2-8(13(16)17)6-10(9)12/h2-3,6H,4-5H2,1H3
• InChI Key： PGZIPZFMYPCXTI-UHFFFAOYSA-N
• SMILES： N1(C(C)=O)C2=C(C=CC([N+]([O-])=O)=C2)C(=O)CC1

Additional information on 1-acetyl-7-nitro-1,2,3,4-tetrahydroquinolin-4-one

Professional Introduction to 1-acetyl-7-nitro-1,2,3,4-tetrahydroquinolin-4-one (CAS No. 1337838-04-6)

1-acetyl-7-nitro-1,2,3,4-tetrahydroquinolin-4-one is a significant compound in the field of pharmaceutical chemistry, characterized by its complex molecular structure and diverse potential applications. This compound, identified by the CAS number 1337838-04-6, has garnered attention due to its structural features and its role in various chemical and biological studies. The molecule consists of a tetrahydroquinoline core modified with an acetyl group at the 1-position and a nitro group at the 7-position, which contribute to its unique reactivity and biological properties.

The structural framework of 1-acetyl-7-nitro-1,2,3,4-tetrahydroquinolin-4-one makes it a versatile intermediate in organic synthesis. The presence of both the acetyl and nitro functional groups allows for further chemical modifications, making it a valuable building block for the development of more complex molecules. In recent years, there has been increasing interest in tetrahydroquinoline derivatives due to their potential as pharmacological agents. These derivatives have shown promise in various therapeutic areas, including anticancer, anti-inflammatory, and antimicrobial applications.

Recent research has highlighted the pharmacological significance of nitro-substituted tetrahydroquinolines. The nitro group not only influences the electronic properties of the molecule but also plays a crucial role in its interactions with biological targets. Studies have demonstrated that nitro-tetrazoloquinoxalines can exhibit significant cytotoxic effects against certain cancer cell lines. This has led to investigations into the mechanisms by which these compounds exert their effects, particularly focusing on their ability to induce apoptosis and inhibit cell proliferation.

In addition to its potential as an anticancer agent, 1-acetyl-7-nitro-1,2,3,4-tetrahydroquinolin-4-one has been explored for its anti-inflammatory properties. Chronic inflammation is a hallmark of many diseases, including rheumatoid arthritis and inflammatory bowel disease. Researchers have found that certain tetrahydroquinoline derivatives can modulate inflammatory pathways by inhibiting key enzymes such as cyclooxygenase (COX) and lipoxygenase (LOX). The acetyl group in this compound may enhance its ability to interact with these enzymes, potentially leading to more effective anti-inflammatory activity.

The synthesis of 1-acetyl-7-nitro-1,2,3,4-tetrahydroquinolin-4-one involves multi-step organic reactions that require careful optimization to achieve high yields and purity. Common synthetic routes include the condensation of appropriately substituted ketones with ammonia or ammonium salts to form the tetrahydroquinoline core. Subsequent nitration and acetylation steps introduce the nitro and acetyl groups respectively. Advances in synthetic methodologies have enabled more efficient and scalable production of this compound, facilitating further research and development.

The biological activity of 1-acetyl-7-nitro-1,2,3,4-tetrahydroquinolin-4-one is influenced by various factors, including solubility, stability, and metabolic fate. These factors must be carefully considered when designing experiments or developing drug candidates. For instance, solubility issues can limit the compound's bioavailability if it is not properly formulated. Similarly, rapid degradation or metabolism can reduce its therapeutic efficacy. Therefore， researchers often employ computational methods to predict and optimize these properties before conducting experimental studies.

In conclusion，1-acetyl-7-nitro-1，2，3，4-tetrahydroquinolin-4-one(CAS No.1337838-04-6) is a compound with significant potential in pharmaceutical research。 Its unique structural features make it a valuable intermediate for synthesizing more complex molecules， while its biological activities suggest applications in various therapeutic areas。 Ongoing research continues to uncover new insights into its mechanisms of action， paving the way for innovative drug development strategies。